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Compound of Interest

Compound Name: JNJ-40411813

Cat. No.: B1673069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of JNJ-40411813
solutions for use in research and drug development. JNJ-40411813 (also known as ADX-

71149) is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 2 (mGlu2).[1][2][3] Proper preparation of this compound is critical for

accurate and reproducible experimental results.

Summary of Quantitative Data
The following table summarizes the solubility of JNJ-40411813 in various solvents. It is crucial

to use high-quality, anhydrous solvents to achieve optimal dissolution. For hygroscopic solvents

like DMSO, using a freshly opened bottle is recommended.[2]
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Solvent
System

Application Solubility Appearance Notes

100% DMSO In Vitro Stock
25 mg/mL (72.49

mM)
Clear Solution

Ultrasonic

agitation may be

required.[1]

10% DMSO,

90% (20% SBE-

β-CD in saline)

In Vivo
≥ 2.5 mg/mL (≥

7.25 mM)
Clear Solution

10% DMSO,

90% corn oil
In Vivo

2.5 mg/mL (7.25

mM)
Clear Solution

Ultrasonic

agitation may be

required.[1]

10% DMSO,

40% PEG300,

5% Tween-80,

45% saline

In Vivo
2.5 mg/mL (7.25

mM)

Suspended

Solution

Heating and

ultrasonic

agitation may be

required.[1][2]

20%

Hydroxypropyl-β-

cyclodextrin (HP-

β-CD) with 1

equivalent HCl

In Vivo Not specified Not specified

pH adjustment is

necessary

depending on the

administration

route.[4]

Experimental Protocols
Preparation of JNJ-40411813 Stock Solution for In Vitro
Assays
This protocol describes the preparation of a 25 mg/mL stock solution in DMSO.

Materials:

JNJ-40411813 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Weigh the desired amount of JNJ-40411813 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 25

mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 25 mg of JNJ-
40411813.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes,

or until the solution is clear.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[2]

Preparation of JNJ-40411813 Working Solution for In
Vitro Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium.

Procedure:

Thaw a single-use aliquot of the 25 mg/mL JNJ-40411813 DMSO stock solution at room

temperature.

Serially dilute the stock solution with assay buffer or cell culture medium to the desired final

concentration.
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Ensure that the final concentration of DMSO in the assay is kept low, typically ≤ 1%, as

higher concentrations can be toxic to cells.[4] For some sensitive assays, a final DMSO

concentration of 0.5% may be necessary.[4]

Preparation of JNJ-40411813 Formulation for In Vivo
Studies (Suspension)
This protocol describes the preparation of a 2.5 mg/mL suspended solution for oral or

intraperitoneal administration.[2]

Materials:

JNJ-40411813

Anhydrous DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Ultrasonic bath

Procedure:

Prepare a 25 mg/mL stock solution of JNJ-40411813 in DMSO as described in Protocol 1.

In a sterile tube, add the solvents in the following order, mixing thoroughly after each

addition:

10% of the final volume with the 25 mg/mL JNJ-40411813 DMSO stock solution.

40% of the final volume with PEG300.
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5% of the final volume with Tween-80.

45% of the final volume with saline.

For example, to prepare 1 mL of a 2.5 mg/mL formulation:

Add 100 µL of the 25 mg/mL DMSO stock solution to a sterile tube.

Add 400 µL of PEG300 and vortex thoroughly.

Add 50 µL of Tween-80 and vortex thoroughly.

Add 450 µL of saline and vortex thoroughly to create a uniform suspension.

If precipitation occurs, gentle warming and/or sonication can be used to aid in the formation

of a homogenous suspension.[1]

It is recommended to prepare this formulation fresh on the day of use.
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Caption: Experimental workflow for JNJ-40411813 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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